BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Empagliflozin: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Empagliflozin

Cat. No.: B1684318

Essential guidelines for the safe handling and disposal of empagliflozin in a research
environment, ensuring the safety of personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
document provides a comprehensive overview of the recommended procedures for the
disposal of empagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor. Adherence to
these guidelines is essential to minimize environmental impact and ensure a safe working
environment.

Core Principles of Empagliflozin Disposal

The fundamental principle governing the disposal of empagliflozin is the avoidance of
environmental contamination. Therefore, it is imperative that empagliflozin and its containers
are not disposed of in household garbage or flushed down the sink or toilet.[1][2] Improper
disposal can lead to the contamination of water supplies and soil, posing a risk to wildlife and
potentially human health.[3]

In a laboratory setting, all waste materials, including unused or expired empagliflozin,
contaminated personal protective equipment (PPE), and empty containers, must be handled as
regulated pharmaceutical waste.[4] Disposal procedures should always be in accordance with
local, state, and federal regulations.[5][6]
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Step-by-Step Disposal Protocol for Laboratory
Settings

The following protocol outlines the necessary steps for the safe disposal of empagliflozin in a

research or drug development environment.

1

. Personal Protective Equipment (PPE): Before handling empagliflozin for disposal, it is

crucial to wear appropriate PPE. This includes:

Gloves: Impermeable and resistant to the chemical.

Protective Clothing: A lab coat or other suitable protective garment.

Eye/Face Protection: Safety glasses or a face shield to prevent splashes.[5]

. Waste Segregation and Containment:

Designated Waste Container: Place all empagliflozin waste, including residual powder,
contaminated labware (e.g., weighing boats, spatulas), and PPE, into a designated and
clearly labeled hazardous waste container.[5][7]

Avoid Mixing: Do not mix empagliflozin waste with other incompatible chemical waste
streams.

Secure Closure: Ensure the waste container is tightly sealed to prevent leaks or spills.[5]

. Labeling:

Properly label the hazardous waste container with the words "Hazardous Waste," the name
of the chemical (Empagliflozin), and any other information required by your institution's
environmental health and safety (EHS) department.

. Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible substances and sources of ignition.[5]
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5. Professional Disposal:

» Arrange for the collection and disposal of the hazardous waste container through your
institution's EHS department or a licensed hazardous waste disposal company.[5][7] These
specialized services will ensure the waste is transported to a permitted treatment, storage,
and disposal facility (TSDF) for proper management, which typically involves incineration.[8]

Accidental Spills: In the event of a spill, prevent further leakage if it is safe to do so.[5][6]
Absorb the spilled material with an inert substance, such as diatomite or universal binders, and
place it into a suitable disposal container.[6] Decontaminate the affected surfaces with alcohol.

[6]

Disposal Workflow for Empagliflozin

The following diagram illustrates the decision-making process for the proper disposal of

empagliflozin in a laboratory setting.
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Empagliflozin Disposal Workflow
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Caption: Workflow for the proper disposal of empagliflozin waste in a laboratory.
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Guidelines for Disposal of Unused or Expired
Empagliflozin (Non-Laboratory)

While the primary audience is laboratory professionals, it is beneficial to be aware of the
recommended disposal procedures for unused or expired empagliflozin in a non-laboratory or
household setting.

The preferred method for disposing of unwanted medications is through drug take-back
programs.[3] These programs provide a safe and environmentally sound way to dispose of
pharmaceuticals. You can find authorized collection sites through the U.S. Drug Enforcement
Administration (DEA) website.[9]

If a take-back program is not available, the following steps can be taken for disposal in
household trash:[10][11]

e Mix, Do Not Crush: Mix the empagliflozin tablets or capsules (do not crush them) with an
unpalatable substance such as dirt, cat litter, or used coffee grounds.[10][11] This makes the
medication less appealing to children and pets and unrecognizable to individuals who might
go through the trash.[12]

o Seal: Place the mixture in a sealed container, such as a plastic bag or an empty can, to
prevent the medication from leaking out.[9][10]

o Dispose: Throw the sealed container in your household trash.[10]

» Remove Personal Information: Before discarding the original packaging, be sure to scratch
out all personal information on the prescription label to protect your privacy.[10][11]

Important Note: Never flush empagliflozin down the toilet or drain unless specifically instructed
to do so by the product's labeling, which is not the case for this medication.[9][12] The U.S.
Environmental Protection Agency (EPA) has prohibited the flushing of hazardous waste
pharmaceuticals by healthcare facilities.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1684318?utm_src=pdf-body
https://www.benchchem.com/product/b1684318?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://advanceddiabetessupply.com/members/disposal-of-medications/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1684318?utm_src=pdf-body
https://advanceddiabetessupply.com/members/disposal-of-medications/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://advanceddiabetessupply.com/members/disposal-of-medications/
https://advanceddiabetessupply.com/members/disposal-of-medications/
https://advanceddiabetessupply.com/members/disposal-of-medications/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1684318?utm_src=pdf-body
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1684318?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. pharmalogistics.com [pharmalogistics.com]
o 3. sdmedwaste.com [sdmedwaste.com]

» 4. Safe Disposal of Unwanted Pharmaceuticals - A Complete Guide to Best Practices
[phs.co.uk]

e 5. aksci.com [aksci.com]

e 6. file.medchemexpress.com [file.medchemexpress.com]

e 7. danielshealth.com [danielshealth.com]

» 8. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
e 9. dea.gov [dea.gov]

e 10. advanceddiabetessupply.com [advanceddiabetessupply.com]
e 11. fda.gov [fda.gov]

e 12. fda.gov [fda.gov]

« To cite this document: BenchChem. [Proper Disposal of Empagliflozin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684318#empagliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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